Cochinchinenone

• Molecular Formula: C17H18O6
• Molecular Weight: 318.32 g/mol
• IUPAC Name: 4-hydroxy-4-[3-(4-hydroxyphenyl)-3-oxopropyl]-3,5-dimethoxycyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C17H18O6/c1-22-15-9-13(19)10-16(23-2)17(15,21)8-7-14(20)11-3-5-12(18)6-4-11/h3-6,9-10,18,21H,7-8H2,1-2H3
• InChI Key: WHNYFVUMAYSMKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)C=C(C1(CCC(=O)C2=CC=C(C=C2)O)O)OC
• Synonyms: cochinchinenone

Description

Cochinchinenone is a natural product found in Dracaena cochinchinensis with data available.

Scientific Research Applications

Synthesis and Chemical Properties

• Cochinchinenone was synthesized efficiently from commercially available compounds, demonstrating its potential for laboratory-scale production and study in organic chemistry (Barradas et al., 2012).

Pharmacological and Biological Activities

• A study on Melodinus cochinchinensis isolated terpenoid indole alkaloids (TIAs) showing significant cytotoxic and immunosuppressive activities, indicating the potential of compounds from this plant, including this compound, in pharmaceutical applications (Li et al., 2020).
• Research on Symplocos cochinchinensis revealed antidiabetic properties in type 2 diabetic rats, suggesting the medicinal potential of this compound-containing plants in diabetes management (Sunil et al., 2011).

Traditional Medicine and Natural Product Chemistry

• Investigation into the volatile components of Cratoxylum cochinchinense revealed a variety of compounds, including potentially pharmacologically active ones, highlighting the diverse applications of this plant's extracts (Dai et al., 2014).
• Asparagus cochinchinensis demonstrated antioxidant and anti-inflammatory activities, suggesting the potential of its compounds, like this compound, for use in managing oxidative stress-related diseases (Samad et al., 2014).
• The stem bark of Dialium cochinchinense was found to have significant antioxidant and alpha-glucosidase inhibitory activities, indicating potential uses in treating diseases related to oxidative stress and diabetes (Trang et al., 2022).